Cas no 87603-53-0 (N-(butan-2-yl)-2-chloropropanamide)

• Product Name: N-(butan-2-yl)-2-chloropropanamide
• CAS No: 87603-53-0
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD09950865
• CID: 4663527
• Update Time: 2025-08-03

N-(butan-2-yl)-2-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-2-chloropropanamide
• Propanamide, 2-chloro-N-(1-methylpropyl)-

• MDL： MFCD09950865
• Inchi： 1S/C7H14ClNO/c1-4-5(2)9-7(10)6(3)8/h5-6H,4H2,1-3H3,(H,9,10)
• InChI Key： RECKOKCQSMADRC-UHFFFAOYSA-N
• SMILES： C(NC(C)CC)(=O)C(Cl)C

Additional information on N-(butan-2-yl)-2-chloropropanamide

N-(butan-2-yl)-2-chloropropanamide: A Comprehensive Overview

The compound with CAS No 87603-53-0, commonly referred to as N-(butan-2-yl)-2-chloropropanamide, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines an amide functional group with a chlorinated alkyl chain. The N-(butan-2-yl) substituent and the 2-chloropropanamide backbone make this molecule a versatile building block for various chemical applications.

Recent studies have highlighted the importance of N-(butan-2-yl)-2-chloropropanamide in the synthesis of bioactive compounds. Researchers have explored its role in drug discovery, particularly in the development of inhibitors for certain enzymes. The chlorinated group in the molecule has been shown to enhance the compound's ability to interact with biological targets, making it a valuable intermediate in medicinal chemistry.

In terms of synthesis, N-(butan-2-yl)-2-chloropropanamide can be prepared through a variety of methods, including nucleophilic acyl substitution and amide bond formation. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The physical properties of N-(butan-2-yl)-2-chloropropanamide are well-documented, with a melting point of approximately 78°C and a boiling point around 185°C under standard conditions. Its solubility in common solvents such as water and organic solvents varies depending on the solvent's polarity, which is crucial for its application in different chemical processes.

One of the most promising applications of N-(butan-2-yl)-2-chloropropanamide is in the field of polymer science. Recent research has demonstrated its ability to act as a compatibilizer in polymer blends, enhancing interfacial adhesion and mechanical properties. This finding has opened new avenues for its use in advanced materials development.

In addition to its chemical applications, N-(butan-2-yl)-2-chloropropanamide has also been studied for its environmental impact. Researchers have investigated its biodegradation pathways and found that under certain conditions, it can be metabolized by microorganisms without posing significant risks to ecosystems.

The safety profile of N-(butan-2-yl)-2-chloropropanamide has been thoroughly evaluated, with studies indicating that it exhibits low toxicity when handled appropriately. Occupational exposure guidelines have been established to ensure safe handling practices in industrial settings.

In conclusion, N-(butan-2-yl)-2-chloropropanamide (CAS No 87603-53-0) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and favorable properties make it an essential component in modern chemistry research and development.